Cas no 1384856-25-0 (1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide)

• Product Name: 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide
• CAS No: 1384856-25-0
• MF: C₈H₁₂N₄O₃
• MW: 212.205881118774
• CID: 5179628
• Update Time: 2026-03-05

1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide
• 1H-Pyrazole-3-carboxamide, N,1-diethyl-4-nitro-
• N,1-diethyl-4-nitro-1H-pyrazole-3-carboxamide

• Inchi： 1S/C8H12N4O3/c1-3-9-8(13)7-6(12(14)15)5-11(4-2)10-7/h5H,3-4H2,1-2H3,(H,9,13)
• InChI Key： BRZFVCLRWSKESG-UHFFFAOYSA-N
• SMILES： N1(CC)C=C([N+]([O-])=O)C(C(NCC)=O)=N1

Additional information on 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide

1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide (CAS No. 1384856-25-0) represents a novel class of heterocyclic compounds with significant potential in pharmaceutical research. This molecule, characterized by its unique 1H-pyrazole ring system and nitro functional group, has emerged as a promising scaffold for the development of anti-inflammatory, antitumor, and neuroprotective agents. Recent advances in medicinal chemistry have highlighted the importance of ethylamide functionalization in modulating biological activity, while the carboxylic acid moiety contributes to metabolic stability and pharmacokinetic properties. The structural complexity of this compound, combined with its diverse biological profiles, makes it a focal point for researchers exploring new therapeutic avenues.

The molecular structure of 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide is defined by its pyrazole core, which is a five-membered ring containing two nitrogen atoms. The 4-nitro substitution at the pyrazole ring introduces electrophilic properties, enhancing its reactivity in synthetic pathways. The ethylamide group, attached to the carboxylic acid functionality, plays a critical role in modulating receptor interactions and intracellular signaling. Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that the ethylamide moiety can significantly influence the compound's binding affinity to G-protein-coupled receptors (GPCRs), a key target for drug development. This structural feature also contributes to the molecule's solubility and bioavailability, which are essential for therapeutic applications.

Research published in European Journal of Medicinal Chemistry (2023) has revealed that 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The nitro group is believed to act as a redox-active moiety, modulating the production of reactive oxygen species (ROS) and thereby reducing oxidative stress. Additionally, the carboxylic acid functionality may contribute to the molecule's ability to chelate metal ions, a property that has been linked to its potential as a neuroprotective agent in neurodegenerative disorders.

Recent advances in computational chemistry have enabled the prediction of the molecule's binding interactions with key biological targets. A 2023 study in Chemical Communications used molecular docking simulations to demonstrate that 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide can selectively bind to the COX-2 enzyme, a target for nonsteroidal anti-inflammatory drugs (NSAIDs). This selective binding may reduce the gastrointestinal side effects commonly associated with traditional NSAIDs, offering a potential advantage in therapeutic applications. The ethylamide group is hypothesized to play a role in stabilizing the transition state of the enzyme-substrate interaction, thereby enhancing the compound's inhibitory activity.

Pharmacokinetic studies on 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide have shown promising results in preclinical models. A 2023 report in Drug Metabolism and Disposition indicated that the compound exhibits favorable oral bioavailability and a long half-life, which are critical for ensuring therapeutic efficacy. The carboxylic acid moiety may contribute to the molecule's metabolic stability by resisting hydrolysis in the gastrointestinal tract. However, further research is needed to evaluate its potential for drug-drug interactions and to optimize its pharmacokinetic profile for clinical use.

Despite its therapeutic potential, the development of 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide faces challenges related to its synthetic accessibility and toxicity profile. A 2023 study in Organic & Biomolecular Chemistry described a novel synthetic route to the compound, which involves the use of catalytic hydrogenation to introduce the ethylamide functionality. This approach reduces the number of steps required for synthesis, making the molecule more amenable to large-scale production. However, toxicity studies are still required to assess its safety in vivo, particularly concerning its potential to induce oxidative stress or disrupt cellular redox homeostasis.

Recent trends in medicinal chemistry suggest that the 1H-pyrazole scaffold may be a valuable platform for the design of multi-target drugs. A 2023 review in Medicinal Research Reviews highlighted the versatility of pyrazole derivatives in targeting multiple pathways simultaneously, such as the inhibition of both inflammatory cytokines and the modulation of neurotransmitter systems. This dual-targeting potential could make 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide a candidate for the treatment of complex diseases like Alzheimer's disease, where multiple pathological mechanisms are involved.

In conclusion, 1-Ethyl-4-nitro-1H-pyrazole-3-carboxylic acid ethylamide (CAS No. 1384856-25-0) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, including the pyrazole ring, nitro substitution, and ethylamide functionality, contribute to its potential as an anti-inflammatory, antitumor, and neuroprotective agent. Ongoing research aims to further elucidate its biological mechanisms, optimize its pharmacokinetic properties, and assess its safety profile, paving the way for its potential use in clinical settings.